Cas no 2138115-04-3 (4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol)

• Product Name: 4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol
• CAS No: 2138115-04-3
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• CID: 6053578
• PubChem ID: 165501284
• Update Time: 2025-07-22

4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol
• EN300-1179562
• 2138115-04-3
• 4-{[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]amino}butan-1-ol

• Inchi： 1S/C10H18N2O2S/c1-8(11-5-3-4-6-13)9-7-10(14-2)12-15-9/h7-8,11,13H,3-6H2,1-2H3
• InChI Key： LFQXQUHGXQQRKK-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C(C)NCCCCO

Computed Properties

• Exact Mass: 230.10889899g/mol
• Monoisotopic Mass: 230.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.6Ų

Additional information on 4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol

Comprehensive Overview of 4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol (CAS No. 2138115-04-3)

4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol (CAS No. 2138115-04-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring with a methoxy group and an amino alcohol side chain, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting metabolic and neurological disorders.

The compound's CAS number 2138115-04-3 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its systematic name, 4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol, reflects its intricate molecular architecture, which includes a 1,2-thiazole core modified with a 3-methoxy substituent. This structural motif is increasingly studied for its bioisosteric properties, a hot topic in medicinal chemistry where researchers seek to optimize drug efficacy and safety.

In the context of current trends, AI-driven drug discovery platforms frequently highlight compounds like 4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol due to their potential as small-molecule modulators. Searches for "thiazole derivatives in drug design" or "methoxy-substituted bioactive compounds" often lead to discussions about this molecule. Its hydrogen-bonding capacity and lipophilic balance align with modern fragment-based drug discovery (FBDD) strategies, addressing challenges like blood-brain barrier permeability—a key focus in neurodegenerative disease research.

From a synthetic chemistry perspective, the compound's amino alcohol moiety offers opportunities for stereoselective modifications, a trending subtopic in asymmetric synthesis. Laboratories exploring "chiral auxiliaries" or "green chemistry approaches" may find this molecule relevant for optimizing atom economy and reducing waste. Additionally, its heterocyclic framework resonates with studies on privileged structures in pharmacophores, a frequently searched term in academic literature.

Analytical characterization of CAS 2138115-04-3 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, both widely discussed in online forums about compound purity verification. The rise of machine learning in spectral analysis has further increased interest in such methodologies, with researchers querying "NMR prediction algorithms" to accelerate structural confirmation.

Environmental and ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of this compound remains an active area of investigation. Given the pharmaceutical industry's emphasis on sustainable chemistry, searches for "biodegradable drug intermediates" often intersect with studies on 4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol. Computational tools like molecular docking and QSAR modeling are increasingly applied to predict its environmental fate, aligning with global green chemistry initiatives.

In conclusion, 4-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}butan-1-ol (CAS No. 2138115-04-3) represents a compelling case study at the intersection of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and alignment with contemporary research priorities ensure its continued relevance in both academic and industrial settings.